Cas no 752242-26-5 (5-Hydroxy-3-isopropoxybenzoic acid)

5-Hydroxy-3-isopropoxybenzoic acid structure
752242-26-5 structure
Product Name:5-Hydroxy-3-isopropoxybenzoic acid
CAS No:752242-26-5
MF:C10H12O4
MW:196.199883460999
CID:2191343
Update Time:2023-08-07

5-Hydroxy-3-isopropoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-hydroxy-5-isopropoxybenzoate
    • ZJJAKCGVBPXFQM-UHFFFAOYSA-N
    • 5-hydroxy-3-isopropoxybenzoic acid
    • 3-hydroxy-5-isopropoxy-benzoic acid
    • MB22896
    • Benzoic acid, 3-hydroxy-5-(1-methylethoxy)-
    • 3-HYDROXY-5-(PROPAN-2-YLOXY)BENZOIC ACID
    • 5-Hydroxy-3-isopropoxybenzoic acid
    • Inchi: 1S/C10H12O4/c1-6(2)14-9-4-7(10(12)13)3-8(11)5-9/h3-6,11H,1-2H3,(H,12,13)
    • InChI Key: ZJJAKCGVBPXFQM-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C=C(C(=O)O)C=1)O)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 202
  • XLogP3: 2
  • Topological Polar Surface Area: 66.8
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